Chemodosimeter for fluoride ions based on F−-triggered Si–O cleavage followed by the deprotonation/autoxidation of secondary nitrile C–H group†
RSC Advances Pub Date: 2014-09-16 DOI: 10.1039/C4RA07870E
Abstract
A completely new strategy for a chemodosimeter for fluoride based on F−-triggered Si–O bond cleavage, followed by the deprotonation/autoxidation of secondary nitrile C–H group was developed for the first time. The chemodosimeter exhibited high selectivity and sensitivity, dramatic color “turn-on”, and fluorescence “turn-off” for the detection for fluoride.
![Graphical abstract: Chemodosimeter for fluoride ions based on F−-triggered Si–O cleavage followed by the deprotonation/autoxidation of secondary nitrile C–H group](http://scimg.chem960.com/usr/1/C4RA07870E.jpg)
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Journal Name:RSC Advances
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